Cas no 1050910-96-7 (N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide)

• Product Name: N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide
• CAS No: 1050910-96-7
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5069428
• PubChem ID: 28819387
• Update Time: 2025-06-28

N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)benzyl]-1H-imidazole-1-carboxamide
• N-[[4-(dimethylamino)phenyl]methyl]imidazole-1-carboxamide
• N-{[4-(dimethylamino)phenyl]methyl}-1H-imidazole-1-carboxamide
• Z367451144
• AKOS034243523
• Z348207282
• EN300-35857
• 1050910-96-7
• CS-0247165
• CCG-330823
• N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}IMIDAZOLE-1-CARBOXAMIDE
• DTXSID401177101
• N-[[4-(Dimethylamino)phenyl]methyl]-1H-imidazole-1-carboxamide
• N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide

• Inchi： 1S/C13H16N4O/c1-16(2)12-5-3-11(4-6-12)9-15-13(18)17-8-7-14-10-17/h3-8,10H,9H2,1-2H3,(H,15,18)
• InChI Key： MKWPZJRXLNHXJF-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)NCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide

N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 1050910-96-7, known as N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines an imidazole ring with a dimethylamino-substituted phenylmethyl group. The imidazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural element in many biologically active compounds. The dimethylamino group, on the other hand, introduces additional electronic and steric effects that can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide as a promising candidate in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteases involved in various pathological processes such as cancer and neurodegenerative diseases. The compound's ability to coordinate with metal ions, such as zinc and copper, has been extensively studied using computational chemistry techniques like molecular docking and quantum mechanics calculations. These studies suggest that the compound could serve as a potent inhibitor of metalloenzymes by disrupting their catalytic activity.

In addition to its enzymatic applications, N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide has also been investigated for its potential in material science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of novel metal-organic frameworks (MOFs). These MOFs exhibit high surface area and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent advancements in MOF synthesis have leveraged the unique properties of this compound to create materials with enhanced stability and functionality under diverse environmental conditions.

The synthesis of N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of the imidazole ring via cyclization reactions and the subsequent functionalization with the dimethylaminophenylmethyl group. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only streamlined the production process but also reduced environmental impact by minimizing waste generation.

From a pharmacological perspective, N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide exhibits interesting bioactivity profiles. Preclinical studies have demonstrated its ability to modulate ion channels, which are critical for various physiological processes such as nerve signaling and muscle contraction. The compound's interaction with voltage-gated sodium channels has been particularly intriguing, suggesting its potential as a lead molecule for developing anti-inflammatory or analgesic agents. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable tool for studying intracellular signaling pathways.

Recent breakthroughs in analytical chemistry have also contributed to our understanding of this compound's properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have provided detailed insights into its molecular structure and dynamic behavior. These studies have revealed that the compound undergoes conformational changes in response to environmental stimuli, such as pH variations or solvent polarity. Such flexibility is crucial for its biological activity and functional versatility.

In conclusion, N-{4-(Dimethylamino)phenylmethyl}-1H-imidazole-1-carboxamide (CAS No. 1050910-96-7) is a multifaceted compound with applications spanning drug discovery, material science, and analytical chemistry. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to various scientific disciplines.